Cas no 2137719-74-3 (6-(methylamino)pyrimidine-4-carbonitrile hydrochloride)

• Product Name: 6-(methylamino)pyrimidine-4-carbonitrile hydrochloride
• CAS No: 2137719-74-3
• CID: 4640132
• Update Time: 2025-06-08

6-(methylamino)pyrimidine-4-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(methylamino)pyrimidine-4-carbonitrile hydrochloride

Additional information on 6-(methylamino)pyrimidine-4-carbonitrile hydrochloride

Recent Advances in the Study of 6-(Methylamino)pyrimidine-4-carbonitrile Hydrochloride (CAS: 2137719-74-3)

The compound 6-(methylamino)pyrimidine-4-carbonitrile hydrochloride (CAS: 2137719-74-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrimidine core and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the optimization of synthetic routes for 6-(methylamino)pyrimidine-4-carbonitrile hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. This advancement is critical for scaling up production and ensuring consistency in pharmacological studies. The study also highlighted the compound's stability under various conditions, which is essential for its potential use in drug formulations.

Pharmacological investigations have revealed that 6-(methylamino)pyrimidine-4-carbonitrile hydrochloride exhibits potent inhibitory effects on specific kinase enzymes involved in inflammatory and oncogenic pathways. In vitro and in vivo studies demonstrated its ability to modulate key signaling pathways, such as the JAK-STAT and PI3K-AKT cascades, which are implicated in diseases like cancer and autoimmune disorders. These findings suggest that the compound could serve as a lead molecule for developing targeted therapies.

Further research has explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. A recent preclinical study reported favorable oral bioavailability and tissue penetration, which are promising indicators for its development as an oral therapeutic agent. However, challenges such as metabolic stability and potential drug-drug interactions require further investigation to optimize its clinical applicability.

In addition to its therapeutic potential, 6-(methylamino)pyrimidine-4-carbonitrile hydrochloride has been studied for its role as a chemical probe in biological research. Its ability to selectively inhibit certain enzymes makes it a valuable tool for elucidating complex biochemical pathways and identifying new drug targets. Researchers have utilized this compound to study cellular responses and validate hypotheses related to disease mechanisms.

Despite these advancements, several questions remain unanswered. For instance, the long-term safety and toxicity profile of 6-(methylamino)pyrimidine-4-carbonitrile hydrochloride need to be thoroughly evaluated in comprehensive toxicological studies. Additionally, the compound's efficacy in combination therapies and its potential resistance mechanisms warrant further exploration. Collaborative efforts between academia and industry are essential to address these gaps and accelerate the translation of research findings into clinical applications.

In conclusion, 6-(methylamino)pyrimidine-4-carbonitrile hydrochloride (CAS: 2137719-74-3) represents a promising candidate for drug development and biological research. Its multifaceted pharmacological properties and synthetic accessibility position it as a valuable asset in the quest for novel therapeutics. Continued research and development efforts will be crucial to unlocking its full potential and addressing the remaining challenges in its path to clinical use.